Cas no 2228732-60-1 (3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-oxopropanoic acid)

• Product Name: 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-oxopropanoic acid
• CAS No: 2228732-60-1
• MF: C₈H₆ClF₃N₂O₃
• MW: 270.593051433563
• CID: 6300630
• PubChem ID: 165706119
• Update Time: 2025-07-18

3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-oxopropanoic acid
• 2228732-60-1
• 3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-oxopropanoic acid
• EN300-1960690

• Inchi： 1S/C8H6ClF3N2O3/c1-14-6(9)3(2-4(15)7(16)17)5(13-14)8(10,11)12/h2H2,1H3,(H,16,17)
• InChI Key： MJHPJFVSLLCXSE-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(C(=O)O)=O)C(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 270.0019042g/mol
• Monoisotopic Mass: 270.0019042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.2Ų

Additional information on 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-oxopropanoic acid

Introduction to 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-oxopropanoic acid (CAS No. 2228732-60-1)

3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-oxopropanoic acid, identified by its CAS number 2228732-60-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole derivatives class, which is renowned for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of chloro, methyl, and trifluoromethyl substituents, as well as the pyrazolyl moiety, contribute to its unique chemical properties and biological interactions.

The chloro and trifluoromethyl groups in the molecule are particularly noteworthy, as they can influence the electronic distribution and reactivity of the compound. These substituents are often employed in medicinal chemistry to modulate binding affinity and metabolic stability, making them valuable in the design of drug candidates. The pyrazolyl ring, a heterocyclic structure with a five-membered nitrogen-containing ring, is known for its role in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects.

Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. The 1-methyl group in the molecular structure of 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-oxopropanoic acid further enhances its potential as a pharmacophore. This modification can affect the compound's solubility, bioavailability, and interactions with biological targets, making it a promising candidate for further investigation.

The 2-oxopropanoic acid moiety, also known as malonic acid derivative, introduces an acidic functional group that can participate in hydrogen bonding interactions with biological targets. This feature is particularly relevant in designing molecules that require specific binding affinities to biological receptors or enzymes. The combination of these structural elements makes 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-oxopropanoic acid a versatile scaffold for medicinal chemists.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the pyrazole core can exhibit significant effects on various disease pathways. For instance, research has shown that certain pyrazole derivatives possess anti-inflammatory properties by inhibiting key inflammatory enzymes such as COX and LOX. Additionally, some pyrazole-based compounds have demonstrated antimicrobial activity against resistant bacterial strains.

The presence of chloro and trifluoromethyl substituents in 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2-oxopropanoic acid may enhance its interaction with biological targets by improving lipophilicity and metabolic stability. These structural features are often exploited in drug design to optimize pharmacokinetic profiles. Furthermore, the methyl group can influence the conformational flexibility of the molecule, which may be critical for achieving high binding affinity to biological receptors.

Current research efforts are focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Pyrazole derivatives continue to be a focal point in this endeavor due to their structural diversity and biological relevance. The compound 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylyl2 oxopropanoic acid (CAS No. 2228732 60 1) represents an exciting avenue for further exploration in this field.

One of the most promising applications of this compound is in the development of anti-cancer agents. Pyrazole derivatives have shown potential in inhibiting key enzymes involved in cancer cell proliferation and survival. The structural features of 3-chloro 5-chloro 1-methyl 3-trifluoromethyl 1H-pyrazol 4 yl 2 oxopropanoic acid (CAS No 222873260 1) make it a suitable candidate for further investigation as an anti-cancer therapeutic agent.

Another area of interest is the use of this compound in treating inflammatory diseases. Chronic inflammation is associated with various pathological conditions, including arthritis and cardiovascular diseases. Studies have indicated that pyrazole derivatives can modulate inflammatory pathways by inhibiting pro-inflammatory cytokines and enzymes. The presence of functional groups such as chloro, methyl, and trifluoromethyl may enhance its ability to interact with inflammatory targets effectively.

The synthesis and characterization of 3-chloro 5-chloromet hyl 3-trifluorom ethyl 1H-py razol 4 yl 2 oxopro pan oic acid (CAS No 222873260 1) have been extensively studied to optimize its pharmacological properties. Advances in synthetic methodologies have enabled researchers to modify specific structural elements while maintaining or enhancing biological activity. This has led to the development of more potent and selective drug candidates based on pyrazole derivatives.

In conclusion,3-chloromet hyl -5-ch lor o -3-tr if luoro m ethyl -1H-p y ra z ol -4-y l -2 ox o pro p ano ic ac id (CAS No .222873260 .1) represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas . Its unique structural features , including th e presence o f ch lor o , m ethyl , an d trif luoro m ethyl su bstitu ents , contribute t o i ts bi o logical relev ance . Further re search an d clinical stu dies are warranted t o fully e xpl ore th e pharma cological p otential o f thi s com pound . p >